Cas no 1487865-58-6 (2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid)

• Product Name: 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid
• CAS No: 1487865-58-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5694771
• PubChem ID: 82413294
• Update Time: 2025-10-19

2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid
• EN300-1138625
• 1487865-58-6
• 2-(1-Methyl-1H-pyrazol-3-yl)butanoicacid
• 1H-Pyrazole-3-acetic acid, α-ethyl-1-methyl-

• Inchi： 1S/C8H12N2O2/c1-3-6(8(11)12)7-4-5-10(2)9-7/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： RUOFFPMFSAGXCJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CN(C)N=1)CC)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 308.8±17.0 °C(Predicted)
• pka: 4.13±0.17(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid

Introduction to 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid (CAS No. 1487865-58-6)

2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1487865-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole derivative class, a group of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of a butanoic acid side chain and a 1-methylpyrazole moiety imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and molecular studies.

The structural features of 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid contribute to its potential applications in various therapeutic areas. The pyrazole ring, characterized by its five-membered structure containing two nitrogen atoms, is a common pharmacophore in medicinal chemistry. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive component in the design of novel therapeutic agents. Additionally, the butanoic acid moiety can influence the compound's solubility, metabolic stability, and binding affinity, further enhancing its utility in drug development.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. Specifically, 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid has been investigated for its potential role in modulating biological pathways associated with these conditions. Research indicates that the compound may interact with key enzymes and signaling molecules involved in inflammation and cancer progression, offering promising avenues for therapeutic intervention.

One of the most compelling aspects of 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid is its synthetic accessibility. The compound can be readily prepared through established organic synthesis protocols, allowing researchers to modify its structure and explore derivatives with enhanced biological activity. This flexibility is crucial in drug discovery, where iterative design and optimization are often necessary to achieve desired pharmacological effects. The ease of synthesis also facilitates large-scale production, which is essential for preclinical and clinical studies.

Advances in computational chemistry have further enhanced the understanding of 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid's interactions with biological targets. Molecular docking studies have been employed to predict how the compound binds to enzymes and receptors, providing insights into its mechanism of action. These computational approaches complement experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, allowing for a more comprehensive characterization of the compound's structure-function relationships.

The pharmacokinetic properties of 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid are also of considerable interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of a compound's clinical efficacy. Preliminary data suggest that 2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid exhibits favorable ADME characteristics, making it a promising candidate for further development.

In conclusion,2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid (CAS No. 1487865-58-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its synthetic accessibility and promising biological activities, position it as a valuable tool for drug discovery and molecular research. As scientific understanding continues to evolve,2-(1-Methyl-1H-pyrazol-3-yl)butanoic acid is likely to play an increasingly important role in the development of novel therapeutic agents targeting various diseases.